molecular formula C15H22N2O B1183449 1-Ethyl-4-(2-phenylpropanoyl)piperazine

1-Ethyl-4-(2-phenylpropanoyl)piperazine

Cat. No.: B1183449
M. Wt: 246.354
InChI Key: JMEAUEAWJGNDRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Ethyl-4-(2-phenylpropanoyl)piperazine is a piperazine derivative featuring an ethyl group at the N1 position and a 2-phenylpropanoyl substituent at the N4 position. Piperazine-based compounds are widely explored in medicinal chemistry due to their versatility in modulating physicochemical properties, receptor binding, and metabolic stability. The ethyl and propanoyl substituents in this compound likely influence its solubility, pharmacokinetics, and target selectivity, distinguishing it from other piperazine derivatives .

Properties

Molecular Formula

C15H22N2O

Molecular Weight

246.354

IUPAC Name

1-(4-ethylpiperazin-1-yl)-2-phenylpropan-1-one

InChI

InChI=1S/C15H22N2O/c1-3-16-9-11-17(12-10-16)15(18)13(2)14-7-5-4-6-8-14/h4-8,13H,3,9-12H2,1-2H3

InChI Key

JMEAUEAWJGNDRF-UHFFFAOYSA-N

SMILES

CCN1CCN(CC1)C(=O)C(C)C2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Comparisons with Analogues

Substituent Effects on Solubility and pKa

Piperazine derivatives with spacers between the piperazine ring and aromatic groups exhibit enhanced aqueous solubility. For example:

  • Ethylene/methylene spacers : Compounds like 8ac and 8j (with spacers) showed solubility >80 µM at pH 2.0 and 6.5, attributed to moderate pKa values (~5–7) .
  • Directly attached groups : Compounds like 8a (N-phenylpiperazinyl) had solubility <20 µM due to lower pKa (~3.8) .

Table 1: Solubility and pKa of Piperazine Analogues

Compound Spacer Type Solubility (µM) pKa
8ac (ethylene) Ethylene >80 6–7
8j (methylene) Methylene >80 ~5.0
8a (N-phenyl) None <20 ~3.8
Target Compound None Predicted <20 ~3.8*

*Estimated based on structural similarity .

Piperazine vs. Piperidine Core

Replacing piperazine with piperidine reduces receptor affinity. For example:

  • Piperidine derivative 1 : Ki = 594 nM (hA2AAR).
  • Piperazine derivative 3 : Ki = 58 nM (hA2AAR) .
    The piperazine ring’s nitrogen atoms enhance hydrogen bonding and electrostatic interactions, critical for binding .
Serotonin Receptor Interactions
  • 5-HT1A Selectivity : Substituents on the piperazine phenyl ring significantly affect binding. Para-chloro or nitro groups reduce affinity, while alkyl linkers (e.g., three-carbon chains) enhance 5-HT1A binding . The target compound’s unsubstituted phenyl group may favor higher affinity compared to halogenated analogues .
  • 5-HT1A Antagonism: Piperazine derivatives like p-MPPI (ID50 = 5 mg/kg) and p-MPPF (ID50 = 3 mg/kg) show potent antagonism, suggesting structural modifications (e.g., propanoyl substitution) could similarly fine-tune activity .
PARP-1 Inhibition

Piperazine-substituted naphthoquinones demonstrate PARP-1 selectivity.

Table 2: Receptor Binding Profiles

Compound Target Receptor Ki/ID50 Selectivity Notes
Piperidine 1 hA2AAR 594 nM Low affinity
Piperazine 3 hA2AAR 58 nM High affinity
p-MPPI 5-HT1A ID50 = 5 mg/kg Competitive antagonist
Target Compound PARP-1 (pred.) N/A Potential selectivity

Metabolic Stability and Degradation Pathways

Oxidative Metabolism

Piperazine rings are prone to oxidation and N-dealkylation. For example:

  • Fluoroquinolones undergo piperazine ring oxidation via MnO2, forming dealkylated and hydroxylated products .
  • Metabolic Hotspots: The ethyl group in 1-Ethyl-4-(2-phenylpropanoyl)piperazine may undergo deethylation, a common liability in piperazine derivatives .
Isosteric Replacements

Replacing piperazine with morpholine or heterocycles reduces metabolic stability but also diminishes receptor affinity. Piperazine isosteres with lower ClogD values (e.g., 1-phenylpiperazine) retain potency while improving clearance profiles .

Table 3: Metabolic Stability of Piperazine Analogues

Compound Metabolic Pathway Stability Outcome
Fluoroquinolones Piperazine oxidation Dealkylation, hydroxylation
Target Compound Predicted deethylation Moderate stability*
Piperazine isosteres Reduced ClogD Improved clearance

*Based on structural analogy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.